Cas no 956568-52-8 (6-(1H-pyrazol-1-yl)pyridine-3-carbonitrile)
956568-52-8 structure
Product Name:6-(1H-pyrazol-1-yl)pyridine-3-carbonitrile
CAS No:956568-52-8
MF:C9H6N4
MW:170.170740604401
MDL:MFCD08444474
CID:69672
PubChem ID:16227368
Update Time:2024-10-25
6-(1H-pyrazol-1-yl)pyridine-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 6-(1H-Pyrazol-1-yl)nicotinonitrile
- 6-(1H-Pyrazol-1-yl)-3-pyridinecarbonitrile
- 6-pyrazol-1-ylpyridine-3-carbonitrile
- 6-(1H-Pyrazol-1-yl)-3-pyridinecarbonitrile (ACI)
- AC-28099
- AS-61868
- EN300-25697
- 6-(1H-pyrazol-1-yl)pyridine-3-carbonitrile
- MFCD08444474
- 956568-52-8
- 6-(PYRAZOL-1-YL)PYRIDINE-3-CARBONITRILE
- DB-058197
- CS-0168319
- Z216309416
- DTXSID80585406
- F8881-7574
- AKOS000198142
-
- MDL: MFCD08444474
- Inchi: 1S/C9H6N4/c10-6-8-2-3-9(11-7-8)13-5-1-4-12-13/h1-5,7H
- InChI Key: JIVJRKSMKHGTLT-UHFFFAOYSA-N
- SMILES: N#CC1C=CC(N2C=CC=N2)=NC=1
Computed Properties
- Exact Mass: 170.05900
- Monoisotopic Mass: 170.059246208g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.9
- Topological Polar Surface Area: 54.5Ų
Experimental Properties
- Density: 1.23
- Boiling Point: 336.437℃ at 760 mmHg
- Flash Point: 157.272°C
- Refractive Index: 1.663
- PSA: 54.50000
- LogP: 1.13898
6-(1H-pyrazol-1-yl)pyridine-3-carbonitrile Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-(1H-pyrazol-1-yl)pyridine-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 229311-250mg |
6-(1H-Pyrazol-1-yl)nicotinonitrile |
956568-52-8 | 95% | 250mg |
£112.00 | 2022-02-28 | |
| Fluorochem | 229311-5g |
6-(1H-Pyrazol-1-yl)nicotinonitrile |
956568-52-8 | 95% | 5g |
£835.00 | 2022-02-28 | |
| Fluorochem | 229311-1g |
6-(1H-Pyrazol-1-yl)nicotinonitrile |
956568-52-8 | 95% | 1g |
£278.00 | 2022-02-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H77560-1g |
6-(1H-Pyrazol-1-yl)nicotinonitrile |
956568-52-8 | 97% | 1g |
¥1470.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H77560-5g |
6-(1H-Pyrazol-1-yl)nicotinonitrile |
956568-52-8 | 97% | 5g |
¥4280.0 | 2023-09-07 | |
| Matrix Scientific | 203580-1g |
6-Pyrazol-1-ylpyridine-3-carbonitrile |
956568-52-8 | 1g |
$375.00 | 2023-09-07 | ||
| Matrix Scientific | 203580-5g |
6-Pyrazol-1-ylpyridine-3-carbonitrile |
956568-52-8 | 5g |
$1736.00 | 2023-09-07 | ||
| Chemenu | CM128439-1g |
6-(1H-pyrazol-1-yl)nicotinonitrile |
956568-52-8 | 97% | 1g |
$142 | 2024-07-18 | |
| Chemenu | CM128439-5g |
6-(1H-pyrazol-1-yl)nicotinonitrile |
956568-52-8 | 97% | 5g |
$410 | 2024-07-18 | |
| TRC | P841115-50mg |
6-(1H-Pyrazol-1-yl)nicotinonitrile |
956568-52-8 | 50mg |
$ 70.00 | 2022-06-03 |
6-(1H-pyrazol-1-yl)pyridine-3-carbonitrile Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:956568-52-8)6-(1H-pyrazol-1-yl)pyridine-3-carbonitrile
Order Number:A853845
Stock Status:in Stock
Quantity:1g/5g/10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:47
Price ($):179.0/542.0/995.0
Email:sales@amadischem.com
6-(1H-pyrazol-1-yl)pyridine-3-carbonitrile Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:956568-52-8)6-(1H-pyrazol-1-yl)pyridine-3-carbonitrile
Purity:99%/99%/99%
Quantity:1g/5g/10g
Price ($):179.0/542.0/995.0